Cas no 2229097-20-3 (O-{1-(2,3-dihydro-1H-inden-4-yl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(2,3-dihydro-1H-inden-4-yl)cyclopropylmethyl}hydroxylamine
• CAS No: 2229097-20-3
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 6063032
• PubChem ID: 165672619
• Update Time: 2025-05-27

O-{1-(2,3-dihydro-1H-inden-4-yl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(2,3-dihydro-1H-inden-4-yl)cyclopropylmethyl}hydroxylamine
• 2229097-20-3
• EN300-1748145
• O-{[1-(2,3-dihydro-1H-inden-4-yl)cyclopropyl]methyl}hydroxylamine

• Inchi： 1S/C13H17NO/c14-15-9-13(7-8-13)12-6-2-4-10-3-1-5-11(10)12/h2,4,6H,1,3,5,7-9,14H2
• InChI Key： ZDFFPPUMSAJVRR-UHFFFAOYSA-N
• SMILES： O(CC1(C2C=CC=C3CCCC=23)CC1)N

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{1-(2,3-dihydro-1H-inden-4-yl)cyclopropylmethyl}hydroxylamine

Comprehensive Overview of O-{1-(2,3-dihydro-1H-inden-4-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2229097-20-3)

O-{1-(2,3-dihydro-1H-inden-4-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2229097-20-3) is a specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and biochemical research. This compound, often abbreviated for convenience in scientific literature, features a cyclopropylmethyl group attached to a 2,3-dihydro-1H-inden scaffold, further functionalized with a hydroxylamine moiety. Its structural complexity and potential applications make it a subject of ongoing study in drug discovery and medicinal chemistry.

The compound's CAS number 2229097-20-3 serves as a unique identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers frequently search for "O-{1-(2,3-dihydro-1H-inden-4-yl)cyclopropylmethyl}hydroxylamine synthesis" or "2229097-20-3 applications" to explore its synthetic pathways and utility. Recent trends in AI-driven drug design have amplified interest in such molecules, as they are often investigated for their potential as enzyme inhibitors or intermediates in the development of novel therapeutics.

One of the key features of O-{1-(2,3-dihydro-1H-inden-4-yl)cyclopropylmethyl}hydroxylamine is its cyclopropyl ring, which is known to enhance metabolic stability and bioavailability in drug candidates. This property aligns with current industry demands for molecules with improved pharmacokinetic profiles. Additionally, the hydroxylamine functional group offers reactivity that can be leveraged in selective chemical transformations, making it valuable for targeted modifications in complex syntheses.

In the context of sustainability and green chemistry, researchers are increasingly exploring eco-friendly synthetic routes for compounds like CAS 2229097-20-3. Questions such as "How to synthesize O-{1-(2,3-dihydro-1H-inden-4-yl)cyclopropylmethyl}hydroxylamine sustainably?" reflect this growing focus. Catalytic methods and solvent-free reactions are among the innovative approaches being tested to reduce environmental impact while maintaining high yields.

The compound's potential role in addressing neurodegenerative diseases and inflammatory conditions has also sparked curiosity. Preclinical studies suggest that derivatives of 2,3-dihydro-1H-inden scaffolds may modulate specific biological pathways, though further validation is required. This aligns with broader trends in personalized medicine, where tailored molecular structures are designed to interact with precise targets.

From a technical standpoint, O-{1-(2,3-dihydro-1H-inden-4-yl)cyclopropylmethyl}hydroxylamine requires careful handling due to its reactive groups, though it is not classified as hazardous under standard safety guidelines. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are essential for characterizing its purity and confirming its structure. These methods are frequently discussed in forums and publications, highlighting their importance in quality control.

In summary, CAS No. 2229097-20-3 represents a compelling case study in modern chemical research, bridging gaps between synthetic innovation and therapeutic potential. Its multifaceted applications—from drug development to material science—underscore the importance of continued exploration. As the scientific community prioritizes efficiency and sustainability, this compound's relevance is likely to grow, driven by both academic inquiry and industrial demand.